4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone

• Molecular Formula: C22H22N2O2S2
• Molecular Weight: 410.6 g/mol
• IUPAC Name: 4-benzylsulfanyl-5-(oxan-2-ylsulfanyl)-2-phenylpyridazin-3-one
• InChI: InChI=1S/C22H22N2O2S2/c25-22-21(27-16-17-9-3-1-4-10-17)19(28-20-13-7-8-14-26-20)15-23-24(22)18-11-5-2-6-12-18/h1-6,9-12,15,20H,7-8,13-14,16H2
• InChI Key: YMYQGRDILLDMCW-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)SC2=C(C(=O)N(N=C2)C3=CC=CC=C3)SCC4=CC=CC=C4

Description

4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, agrochemicals, and materials science. This compound is a pyridazinone derivative that exhibits diverse biological activities, making it a promising candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone is not fully understood. However, it has been suggested that the compound exerts its biological activities through the inhibition of various enzymes and signaling pathways. For example, it has been shown to inhibit the production of reactive oxygen species (ROS) and the activation of nuclear factor kappa B (NF-κB), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone exhibits diverse biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, induce apoptosis, and enhance the immune response. In addition, this compound has been shown to reduce inflammation, oxidative stress, and hyperglycemia in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone in lab experiments is its diverse biological activities, which make it a useful tool for studying various biological processes. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on 4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone. One area of interest is the development of new derivatives with improved solubility and potency. Another area of research is the investigation of the compound's mechanism of action and its potential applications in the treatment of various diseases, including cancer, neurodegenerative disorders, and diabetes. Finally, the use of this compound in materials science, such as the development of new sensors and catalysts, is also an interesting area of research.

Synthesis Methods

The synthesis of 4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone has been reported in the literature using different methods. One of the most common methods involves the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) with 2-aminothiophenol and 2-phenylhydrazine in the presence of a base, followed by the addition of benzyl bromide and tetrahydro-2H-pyran-2-thiol. The resulting product is then treated with sodium ethoxide to yield the final product.

Scientific Research Applications

4-(benzylsulfanyl)-2-phenyl-5-(tetrahydro-2H-pyran-2-ylsulfanyl)-3(2H)-pyridazinone has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antitumor, and antioxidant properties. In addition, this compound has been found to be a potent inhibitor of various enzymes, such as acetylcholinesterase, tyrosinase, and α-glucosidase, making it a promising candidate for the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.